molecular formula C19H22N2O6S B7694144 5-[(2,6-dimethylphenyl)sulfamoyl]-N-ethyl-2-methylbenzamide

5-[(2,6-dimethylphenyl)sulfamoyl]-N-ethyl-2-methylbenzamide

Cat. No. B7694144
M. Wt: 406.5 g/mol
InChI Key: MNZGUCMBFRXPQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[(2,6-dimethylphenyl)sulfamoyl]-N-ethyl-2-methylbenzamide, commonly known as DMSB, is a synthetic compound that has been extensively studied for its potential medical applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of DMSB is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of neurotransmitter activity in the brain. This activity may be related to the compound's potential therapeutic effects.
Biochemical and Physiological Effects:
DMSB has been shown to have a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the modulation of neurotransmitter activity in the brain, and the potential to act as an anticonvulsant. These effects make DMSB a promising candidate for further research in the field of medicine.

Advantages and Limitations for Lab Experiments

One advantage of using DMSB in lab experiments is its well-documented synthesis method, which allows for the production of high-quality, pure samples. However, one limitation of using DMSB is its complex mechanism of action, which makes it difficult to fully understand its effects on biological systems.

Future Directions

There are many potential future directions for research on DMSB. One area of focus could be the compound's potential use as an anticonvulsant, particularly in the treatment of epilepsy. Another area of research could be the development of new synthetic methods for producing DMSB, which could lead to more efficient and cost-effective production of the compound. Additionally, further studies could be conducted to better understand the compound's mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of DMSB involves several steps, including the reaction of 2,6-dimethylphenylamine with chlorosulfonic acid to form the corresponding sulfonamide. This sulfonamide is then reacted with N-ethyl-2-methylbenzamide to yield DMSB. The synthesis of DMSB is a complex process that requires careful attention to detail in order to ensure high yields and purity.

Scientific Research Applications

DMSB has been studied for its potential use in a variety of medical applications. One area of research has focused on the compound's ability to inhibit the activity of certain enzymes, such as carbonic anhydrase. This inhibition has been shown to have potential therapeutic effects in the treatment of diseases such as glaucoma and epilepsy.

properties

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-4-methoxy-3-(propan-2-ylsulfamoyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O6S/c1-12(2)21-28(23,24)18-9-14(5-7-16(18)25-3)19(22)20-10-13-4-6-15-17(8-13)27-11-26-15/h4-9,12,21H,10-11H2,1-3H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MNZGUCMBFRXPQI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NS(=O)(=O)C1=C(C=CC(=C1)C(=O)NCC2=CC3=C(C=C2)OCO3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-benzodioxol-5-ylmethyl)-4-methoxy-3-(propan-2-ylsulfamoyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.